{[4-(2-methoxybenzenesulfonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine

• IUPAC Name: 1-[4-(2-methoxyphenyl)sulfonyl-1,4-thiazepan-3-yl]-N,N-dimethylmethanamine
• InChI: InChI=1S/C15H24N2O3S2/c1-16(2)11-13-12-21-10-6-9-17(13)22(18,19)15-8-5-4-7-14(15)20-3/h4-5,7-8,13H,6,9-12H2,1-3H3
• InChI Key: AVIYHQQMAGFEFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CSCCCN1S(=O)(=O)C2=CC=CC=C2OC
• Molecular Formula: C15H24N2O3S2
• Molecular Weight: 344.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s worth noting that similar compounds often involve reactions with amines and sulfonyl chlorides. For instance, 2-Methoxybenzenesulfonyl chloride is used for the synthesis and pharmacological evaluation of sulfonamide derivatives of thiazolidin-4-ones.

Mechanism of Action

Mode of Action

Based on its structure, it may undergo nucleophilic aromatic substitution reactions . In these reactions, a nucleophile (a molecule that donates an electron pair) attacks an aromatic system, leading to substitution of a group in the aromatic system .

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by this compound. It’s likely that the compound could interfere with various metabolic pathways, given its potential to undergo reactions with aromatic systems .

Pharmacokinetics

Generally, the pharmacokinetics of a compound can significantly impact its bioavailability and therapeutic effect .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s reactivity and its interactions with targets . .